5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(1-phenylethyl)-5-[(4-prop-2-enoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H19NO2S2/c1-3-13-24-18-11-9-16(10-12-18)14-19-20(23)22(21(25)26-19)15(2)17-7-5-4-6-8-17/h3-12,14-15H,1,13H2,2H3/b19-14-
• InChI Key: MESAXWLEEXTUOR-RGEXLXHISA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC=C)SC2=S
• Isomeric SMILES: CC(C1=CC=CC=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC=C)/SC2=S
• Molecular Formula: C21H19NO2S2
• Molecular Weight: 381.5 g/mol

Description

5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of the compound and how it exerts its effects on various signaling pathways in the body.
In conclusion, 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one is a promising compound with potential applications in various scientific research fields. Further investigation into its biochemical and physiological effects, mechanism of action, and potential therapeutic applications may lead to the development of new treatments for a variety of diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its well-established synthesis method, its relatively low cost, and its potential to exhibit various biochemical and physiological effects.
The limitations of using this compound in lab experiments include its limited solubility in water, its potential toxicity at high concentrations, and the lack of a well-established mechanism of action.

Future Directions

There are several potential future directions for research on 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one. Some of the most promising areas of research include:
1. Development of new cancer therapies: Further investigation into the anti-cancer properties of the compound may lead to the development of new cancer therapies.
2. Neurodegenerative diseases: Research into the neuroprotective effects of the compound may lead to the development of new treatments for neurodegenerative diseases.
3. Anti-inflammatory drugs: Further investigation into the anti-inflammatory properties of the compound may lead to the development of new anti-inflammatory drugs.
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Synthesis Methods

The synthesis of 5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one involves the reaction of 2-aminothiophenol, 4-allyloxybenzaldehyde, and 1-phenylethyl bromide in the presence of a base catalyst. The reaction proceeds through a series of intermediate steps, ultimately leading to the formation of the desired product.

Scientific Research Applications

5-[4-(allyloxy)benzylidene]-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one has been investigated for its potential applications in various scientific research fields. Some of the most promising areas of research include:
1. Cancer Research: Studies have shown that this compound exhibits anti-cancer properties, making it a potential candidate for the development of new cancer therapies.
2. Neurodegenerative Diseases: Research has indicated that this compound may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Anti-inflammatory Properties: Studies have suggested that this compound may have anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.